Cas no 2228188-38-1 (1-1-(pentan-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(pentan-2-yl)cyclopropylethan-1-one
• CAS No: 2228188-38-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6493643
• PubChem ID: 165967811
• Update Time: 2025-05-19

1-1-(pentan-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(pentan-2-yl)cyclopropylethan-1-one
• 2228188-38-1
• EN300-1784178
• 1-[1-(pentan-2-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H18O/c1-4-5-8(2)10(6-7-10)9(3)11/h8H,4-7H2,1-3H3
• InChI Key： ANMHMINITRDTGK-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C(C)CCC)CC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(pentan-2-yl)cyclopropylethan-1-one

Introduction to 1-1-(pentan-2-yl)cyclopropylethan-1-one (CAS No. 2228188-38-1) and Its Emerging Applications in Chemical Biology

1-1-(pentan-2-yl)cyclopropylethan-1-one, identified by the chemical registration number CAS No. 2228188-38-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclopropyl group linked to a pentyl chain via an ethylidene bridge, presents a unique combination of structural features that make it a promising candidate for further investigation in drug discovery and synthetic chemistry. The presence of both the cyclopropyl ring and the pentyl side chain introduces specific steric and electronic properties that can be exploited for designing novel bioactive molecules.

The cyclopropyl group is known for its high ring strain, which can influence the reactivity and binding affinity of the molecule. This characteristic has been leveraged in various contexts, including the development of protease inhibitors and other enzyme-targeting agents. In contrast, the pentan-2-yl chain contributes to the lipophilicity of the compound, potentially enhancing its membrane permeability—a crucial factor for oral bioavailability. The interplay between these structural elements makes 1-1-(pentan-2-yl)cyclopropylethan-1-one a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to rationally design derivatives of CAS No. 2228188-38-1 with enhanced pharmacological properties. For instance, molecular dynamics simulations have been used to study how the conformational flexibility of this compound might affect its interaction with biological targets. Such studies are critical for optimizing lead compounds before they enter preclinical testing.

In the realm of drug discovery, 1-1-(pentan-2-yl)cyclopropylethan-1-one has been explored as a potential intermediate in the synthesis of more complex molecules. Its cyclopropyl moiety, in particular, is a valuable handle for further functionalization through reactions such as ring-opening metathesis or cross-coupling strategies. These transformations can introduce additional substituents that fine-tune the pharmacokinetic and pharmacodynamic profiles of the resulting compounds.

One particularly exciting application of this compound lies in its potential use as a building block for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The unique structural features of CAS No. 2228188-38-1, such as the rigid cyclopropyl ring and the flexible pentyl chain, could be exploited to design inhibitors with high selectivity and potency. Preliminary studies have suggested that derivatives of this molecule may interact with specific kinase domains, modulating their activity in a targeted manner.

The synthesis of 1-1-(pentan-2-yl)cyclopropylethan-1-one itself presents an interesting challenge due to the stability of the cyclopropyl group and the need for precise regioselectivity during functionalization. Modern synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have provided powerful tools for constructing this framework efficiently. These advances have made it feasible to produce sufficient quantities of the compound for detailed biological evaluation.

From a computational perspective, virtual screening techniques have been employed to identify potential binding pockets on biological targets relevant to CAS No. 2228188-38-1. By aligning this molecule with known active sites, researchers can predict which modifications might improve its binding affinity. This approach has already led to several promising candidates that are being tested experimentally.

The integration of machine learning models into drug discovery pipelines has further accelerated the process of identifying novel bioactive compounds derived from 1-1-(pentan-2-yl)cyclopropylethan-1-one. These models can analyze vast datasets to predict properties such as solubility, metabolic stability, and toxicity, allowing researchers to prioritize candidates more effectively. Such innovations are transforming how new drugs are developed, making processes previously reliant on trial-and-error much more efficient.

In conclusion, CAS No. 2228188-38-1 represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features—particularly the combination of a cyclopropyl ring and a pentyl chain—make it an attractive scaffold for designing novel bioactive agents. With ongoing advancements in synthetic chemistry, computational methods, and drug discovery technologies, 1-pentanone derivatives continue to be at forefront scientific exploration, offering hope for new therapeutic interventions across multiple disease areas.